Cas no 61305-62-2 (Phenol, 2,6-dibromo-4-propyl-)

• Product Name: Phenol, 2,6-dibromo-4-propyl-
• CAS No: 61305-62-2
• MF: C₉H₁₀Br₂O
• MW: 293.98310136795
• CID: 485068
• PubChem ID: 23290335
• Update Time: 2025-04-19

Phenol, 2,6-dibromo-4-propyl- Chemical and Physical Properties

Names and Identifiers

• 2,6-dibromo-4-propylphenol
• Phenol, 2,6-dibromo-4-propyl-
• SCHEMBL542182
• 61305-62-2
• DTXSID70632610

• Inchi： 1S/C9H10Br2O/c1-2-3-6-4-7(10)9(12)8(11)5-6/h4-5,12H,2-3H2,1H3
• InChI Key： HREXIBFZDJHFCF-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)CCC)Br)O

Computed Properties

• Exact Mass: 291.9098
• Monoisotopic Mass: 291.90984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23